Cas no 443-50-5 (1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine;hydrochloride)
443-50-5 structure
Product Name:1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine;hydrochloride
1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-diphenylfuran-3-yl)-N,N-dimethylmethanamine,hydrochloride
- 1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine
- 1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine hydrochloride(1:1)
- 3-Furanmethanamine, N,N-dimethyl-2,5-diphenyl-, hydrochloride
- 3-FURANMETHYLAMINE, N,N-DIMETHYL-2,5-DIPHENYL-, HYDROCHLORIDE
- AC1L1U4H
- AC1Q3EV3
- AR-1B0313
- hydrochloride
- KST-1B4441
- N,N-Dimethyl-2,5-diphenyl-3-furanmethylamine hydrochloride
- NSC 400913
- DTXSID70196106
- 2Y24C2AH4F
- NSC-400913
- NSC400913
- 443-50-5
- 1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine;hydrochloride
-
- Inchi: 1S/C19H19NO.ClH/c1-20(2)14-17-13-18(15-9-5-3-6-10-15)21-19(17)16-11-7-4-8-12-16;/h3-13H,14H2,1-2H3;1H
- InChI Key: BKXQYUZPSLFXPV-UHFFFAOYSA-N
- SMILES: Cl.O1C(C2C=CC=CC=2)=CC(=C1C1C=CC=CC=1)CN(C)C
Computed Properties
- Exact Mass: 313.1235
- Monoisotopic Mass: 313.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.4Ų
Experimental Properties
- PSA: 16.38
- LogP: 5.47720
1-(2,5-diphenylfuran-3-yl)-n,n-dimethylmethanamine;hydrochloride Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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